Cas no 922049-58-9 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide
• CAS No: 922049-58-9
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5833565
• PubChem ID: 40956778
• Update Time: 2025-06-26

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)methanesulfonamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide
• 922049-58-9
• AKOS024637354
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide
• F2296-0302

• Inchi： 1S/C15H22N2O4S/c1-5-8-17-12-7-6-11(16-22(4,19)20)9-13(12)21-10-15(2,3)14(17)18/h6-7,9,16H,5,8,10H2,1-4H3
• InChI Key： MHYGULQHFLAAER-UHFFFAOYSA-N
• SMILES： CS(NC1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)(=O)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide

N-(3,3-Dimethyl-4-Oxo-5-Propyl-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)Methanesulfonamide: A Comprehensive Overview

The compound with CAS No 922049-58-9, known as N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmacology and drug development. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a methanesulfonamide group attached to a benzoxazepine ring system, which is further substituted with methyl and propyl groups at specific positions. This unique combination of functional groups and substituents contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the importance of benzoxazepines in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The benzoxazepine core of this compound is particularly interesting due to its ability to interact with multiple biological targets. For instance, researchers have demonstrated that certain benzoxazepine derivatives exhibit potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)methanesulfonamide could be a promising candidate for the development of anti-inflammatory agents.

In addition to its anti-inflammatory potential, this compound has shown remarkable activity in preclinical models of cancer. Studies have indicated that the methanesulfonamide group plays a critical role in enhancing the compound's cytotoxicity against cancer cells. The propyl substitution on the benzoxazepine ring further enhances the molecule's lipophilicity, which is essential for its ability to penetrate cellular membranes and exert its effects. These properties make it a strong candidate for further investigation in oncology research.

The synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-Yl)methanesulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The key steps include the formation of the benzoxazepine ring system through cyclization reactions and subsequent functionalization with the methanesulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

One of the most exciting aspects of this compound is its potential for drug delivery applications. The methanesulfonamide group not only contributes to the molecule's pharmacokinetic properties but also serves as a site for further modification. For example, researchers have explored the possibility of attaching targeting ligands or biodegradable polymers to enhance the compound's specificity and bioavailability. These advancements underscore the versatility of N-(3,3-dimethyl... in addressing complex therapeutic challenges.

In conclusion,CAS No 922049... represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure...